Cas no 2310017-38-8 (2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one
• CAS No: 2310017-38-8
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 5338682
• Update Time: 2025-06-09

2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylthio)-1-(3-(pyrazin-2-ylamino)azetidin-1-yl)ethan-1-one
• 2-benzylsulfanyl-1-[3-(pyrazin-2-ylamino)azetidin-1-yl]ethanone
• 2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one

• Inchi： 1S/C16H18N4OS/c21-16(12-22-11-13-4-2-1-3-5-13)20-9-14(10-20)19-15-8-17-6-7-18-15/h1-8,14H,9-12H2,(H,18,19)
• InChI Key： WYGFUFLNVYQUSL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CC(C1)NC1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.6
• Topological Polar Surface Area: 83.4

Additional information on 2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one

Introduction to 2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one (CAS No. 2310017-38-8) and Its Emerging Applications in Chemical Biology

2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one, identified by the CAS number 2310017-38-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of azetidine derivatives, which are known for their versatility in drug design and development. The presence of both benzylsulfanyl and pyrazin-2-yl substituents introduces multiple interaction sites, making it a promising candidate for further exploration in medicinal chemistry.

The compound’s core structure, featuring an azetidine ring conjugated with a pyrazine moiety, is particularly noteworthy for its potential biological activity. Azetidine derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The pyrazin-2-yl group, in particular, is a well-documented pharmacophore that enhances binding affinity and selectivity, which is crucial for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with higher precision. Studies suggest that the benzylsulfanyl moiety may contribute to hydrophobic interactions, while the pyrazin-2-yl group could engage in hydrogen bonding or π-stacking interactions. These features make the compound a versatile scaffold for designing molecules with tailored biological activities.

In the context of drug discovery, the synthesis of 2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one has been optimized to enhance yield and purity, ensuring its suitability for preclinical and clinical studies. The use of modern synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, has significantly improved the efficiency of its preparation. These advancements not only reduce production costs but also allow for scalable synthesis, which is essential for industrial applications.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The pyrazin-2-yl group’s ability to modulate kinase activity has been particularly highlighted in preclinical models, suggesting its therapeutic relevance. Additionally, the compound’s structural flexibility allows for further derivatization, enabling the creation of libraries of analogs with enhanced potency and selectivity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one. Predictive models have been developed to assess its potential toxicity and pharmacokinetic properties, streamlining the process from discovery to development. These computational tools have also helped in identifying optimal dosing regimens and formulation strategies, reducing the time required for bringing a new drug to market.

Another area where this compound shows promise is in combination therapy strategies. By leveraging its multiple interaction sites, it can potentially synergize with other drugs to achieve better therapeutic outcomes. This approach is particularly relevant in treating multidrug-resistant infections and complex diseases where single-agent therapy often falls short. Preliminary studies have demonstrated that when combined with existing treatments, 2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one enhances efficacy while minimizing side effects.

The role of benzylsulfanyl groups in medicinal chemistry cannot be overstated. These moieties are known to improve solubility and bioavailability, critical factors for drug development. In the case of this compound, the benzylsulfanyl group may also contribute to its stability under physiological conditions, ensuring prolonged activity at target sites. This characteristic is particularly important for long-term treatments where sustained release is desired.

Future directions in the study of 2-(benzylsulfanyl)-1-{3-(pyrazin-2-yl)aminoazetidin-1-yl}ethan-1-one include exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate how this compound interacts with biological targets. Understanding these interactions will provide valuable insights into its therapeutic potential and guide further modifications to optimize its efficacy.

The environmental impact of drug development is also being considered in the synthesis of this compound. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production. For instance, solvent-free reactions and catalytic processes are being explored to make the synthesis more sustainable. These efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

In conclusion,2-(benzylsulfanyl)-1-{3-(pyrazin--2--yI)aminoazetidin--I-IyIethan-I-Ione (CAS No. 23I0017--38--8) represents a significant advancement in chemical biology with broad therapeutic implications. Its unique structural features, combined with recent innovations in drug discovery technologies, make it a compelling candidate for further research and development. As our understanding of biological pathways continues to grow, this compound holds promise for addressing some of today’s most challenging medical conditions.